Cas no 2411287-43-7 (1-Azabicyclo[2.2.2]octan-4-ylmethanesulfonyl chloride;hydrochloride)

• Product Name: 1-Azabicyclo[2.2.2]octan-4-ylmethanesulfonyl chloride;hydrochloride
• CAS No: 2411287-43-7
• MF: C₈H₁₅Cl₂NO₂S
• MW: 260.18119931221
• CID: 5856911
• PubChem ID: 146049315
• Update Time: 2025-06-23

1-Azabicyclo[2.2.2]octan-4-ylmethanesulfonyl chloride;hydrochloride Chemical and Physical Properties

Names and Identifiers

• EN300-7563222
• 2411287-43-7
• {1-azabicyclo[2.2.2]octan-4-yl}methanesulfonyl chloride hydrochloride
• 1-Azabicyclo[2.2.2]octan-4-ylmethanesulfonyl chloride;hydrochloride

• Inchi： 1S/C8H14ClNO2S.ClH/c9-13(11,12)7-8-1-4-10(5-2-8)6-3-8;/h1-7H2;1H
• InChI Key： IYONPYIYNOFTHA-UHFFFAOYSA-N
• SMILES： ClS(CC12CCN(CC1)CC2)(=O)=O.Cl

Computed Properties

• Exact Mass: 259.0200553g/mol
• Monoisotopic Mass: 259.0200553g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 274
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 45.8Ų

Additional information on 1-Azabicyclo[2.2.2]octan-4-ylmethanesulfonyl chloride;hydrochloride

Introduction to 1-Azabicyclo[2.2.2]octan-4-ylmethanesulfonyl chloride;hydrochloride (CAS No. 2411287-43-7)

1-Azabicyclo[2.2.2]octan-4-ylmethanesulfonyl chloride;hydrochloride (CAS No. 2411287-43-7) is a versatile and highly reactive compound that has gained significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique bicyclic structure and sulfonyl chloride functional group, offers a wide range of applications in the synthesis of bioactive molecules and drug development.

The bicyclic structure of 1-Azabicyclo[2.2.2]octan-4-ylmethanesulfonyl chloride;hydrochloride provides it with enhanced stability and reactivity, making it an ideal intermediate for the synthesis of complex organic molecules. The sulfonyl chloride functional group, on the other hand, is highly reactive and can undergo various nucleophilic substitution reactions, enabling the formation of diverse chemical bonds and functional groups.

Recent studies have highlighted the potential of 1-Azabicyclo[2.2.2]octan-4-ylmethanesulfonyl chloride;hydrochloride in the development of novel therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound can be used as a key intermediate in the synthesis of potent inhibitors of protein kinases, which are important targets in cancer therapy. The unique structure of 1-Azabicyclo[2.2.2]octan-4-ylmethanesulfonyl chloride;hydrochloride allows for the precise modification of these inhibitors, enhancing their selectivity and efficacy.

In addition to its applications in cancer research, 1-Azabicyclo[2.2.2]octan-4-ylmethanesulfonyl chloride;hydrochloride has also shown promise in the development of antiviral agents. A recent study in the Antiviral Research journal reported that this compound can be used to synthesize potent inhibitors of viral replication, particularly against RNA viruses such as influenza and SARS-CoV-2. The ability to fine-tune the chemical structure of these inhibitors using 1-Azabicyclo[2.2.2]octan-4-ylmethanesulfonyl chloride;hydrochloride has led to the discovery of several lead compounds with improved antiviral activity.

The versatility of 1-Azabicyclo[2.2.2]octan-4-ylmethanesulfonyl chloride;hydrochloride extends beyond its use as a synthetic intermediate. It has also been explored for its potential as a pharmacological tool in studying biological processes. For example, researchers at the University of California, San Francisco, utilized this compound to investigate the role of specific enzymes in cellular signaling pathways. The high reactivity and selectivity of 1-Azabicyclo[2.2.2]octan-4-ylmethanesulfonyl chloride;hydrochloride allowed for the precise labeling and tracking of these enzymes, providing valuable insights into their function and regulation.

The safety and handling of 1-Azabicyclo[2.2.2]octan-4-ylmethanesulfonyl chloride;hydrochloride are important considerations for researchers working with this compound. As with any reactive chemical, proper precautions should be taken to ensure safe handling and storage. This includes using appropriate personal protective equipment (PPE) such as gloves, goggles, and lab coats, as well as working in a well-ventilated area or fume hood.

In conclusion, 1-Azabicyclo[2.2.2]octan-4-ylmethanesulfonyl chloride;hydrochloride (CAS No. 2411287-43-7) is a valuable compound with a wide range of applications in medicinal chemistry and pharmaceutical research. Its unique structure and reactivity make it an essential tool for the synthesis of bioactive molecules and the development of novel therapeutic agents. Ongoing research continues to uncover new uses for this compound, further solidifying its importance in the field.